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Compound of Interest

Compound Name: 5-Oxomyristic acid methyl ester
CAS No.: 16424-30-9
Cat. No.: B091403
Get Quote
. J

Content Type: Publish Comparison Guide Target Molecule: Methyl 5-oxotetradecanoate
(C15H2803) Primary Application: Lipid metabolism standards, pheromone synthesis
intermediates, metabolic probes.

Executive Summary & Methodological Landscape

The synthesis of 5-oxomyristic acid methyl ester (Methyl 5-oxotetradecanoate) presents a
specific regiochemical challenge: introducing a ketone functionality at the

-position (C5) of a saturated C14 fatty acid chain. Unlike terminal functionalizations, the C5
position requires assembling distinct C5 and C9 fragments or selectively oxidizing a pre-
existing scaffold.

This guide compares the three most reproducible synthetic pathways, evaluated against the
"Golden Triangle" of synthesis: Scalability, Atom Economy, and Purity.
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Deep Dive: Method A - The "Classic" Glutaric
Anhydride Route

Best for: Large-scale preparation where reagent cost is the primary constraint.

The Logic

This method relies on the desymmetrization of glutaric anhydride (C5) using a nonylmagnesium

bromide (C9) nucleophile. The reaction produces 5-oxotetradecanoic acid, which is

subsequently methylated.

Critical Control Point: The reaction must stop at the ketone. Grignard reagents are highly

reactive and will readily attack the newly formed ketone to produce a tertiary alcohol.[1]
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e Solution: Use a Lewis acid additive or conduct the reaction at cryogenic temperatures
(-78°C) to stabilize the tetrahedral intermediate until quench. Alternatively, transmetallate to
an Organocadmium or Organozinc reagent (less reactive toward ketones).

Protocol (Self-Validating System)

Step 1: Grignard Addition

Setup: Flame-dried 3-neck flask, N2 atmosphere.

Reagent: Dissolve Glutaric Anhydride (1.0 equiv) in dry THF. Cool to -78°C.

Addition: Add Nonylmagnesium bromide (1.05 equiv) dropwise over 60 mins. Validation:
Monitor internal temp; exotherm > -70°C risks double addition.

Quench: Pour into cold 1M HCI. The acid product precipitates or is extracted with EtOAc.[2]
Step 2: Methylation (Fischer Esterification)

» Dissolve the crude 5-oxotetradecanoic acid in MeOH.

e Add catalytic

(1 mol%) or Acetyl Chloride (5 vol%).

¢ Reflux for 2 hours. Validation: TLC should show disappearance of the polar acid spot and
appearance of the non-polar ester.

Why It Fails (Troubleshooting)

e Low Yield: Usually due to the formation of the tertiary alcohol (14-butyl-14-hydroxytricosanoic
acid derivative). Fix: Switch to Nonylzinc bromide (Reformatsky-like) which is chemoselective
for anhydrides over ketones.

o Moisture: Glutaric anhydride hydrolyzes to glutaric acid in wet solvents, quenching the
Grignard.
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Deep Dive: Method B - The Lactone Oxidation
Route

Best for: High-purity standards and laboratory-scale synthesis (mg to g).

The Logic

-Tetradecalactone is a commercially available flavor compound (or easily made via Baeyer-
Villiger oxidation of 2-nonylcyclopentanone). This method opens the lactone ring with methanol
to form the 5-hydroxy ester, followed by oxidation to the ketone. This route avoids the "double
addition” problem entirely.

Protocol

Step 1: Methanolysis
e Dissolve

-tetradecalactone in MeOH containing
(cat.).

o Stir at RT for 12h. Mechanism: Acid-catalyzed transesterification opens the lactone to Methyl
5-hydroxytetradecanoate.

Step 2: Oxidation (NBS Variant) Ref: WO2024084096A1

e Reagent: N-Bromosuccinimide (NBS) (3.0 equiv).

e Solvent: Acetone/Water or EtOAc/Water.

o Reaction: Reflux for 1h. NBS selectively oxidizes the secondary alcohol to the ketone.

o Workup: Quench with Sodium Thiosulfate (removes orange bromine color). Extract with
Hexane.[3]

Visualization of Method B

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2817593/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091403?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

MeOH, H+, RT
d-Tetradecalactone Ring Opening Methyl 5-hydroxytetradecanoate
(Cyclic Ester) (Open Chain) "o I .
-------------- 1. Check: Disappearance

| of Lactone C=0 (IR)

[}

I

I

| |

I

NBS, Acetone/H20 Methyl 5-oxotetradecanoate [ " Check: Appearance of !
(Oxidation) [QEICEL] : Ketone C=0 (~1715cm-1) |
/ | :
! :

I

I

I

I

I

Click to download full resolution via product page

Caption: Stepwise conversion of d-tetradecalactone to the 5-oxo methyl ester via methanolysis
and oxidative dehydrogenation.

Deep Dive: Method C - The Negishi Coupling
(Convergent)

Best for: Modular synthesis of analogs (e.g., varying the chain length).

The Logic

This method uses Transition Metal Catalysis to couple a "left-hand" fragment (ester-acid
chloride) with a "right-hand" fragment (alkyl zinc).

» Electrophile: Methyl 4-chloro-4-oxobutyrate (Glutaric acid monomethyl ester chloride).
e Nucleophile: Nonylzinc bromide (prepared from nonyl bromide + Zn).
o Catalyst:

or

Protocol

e Zinc Reagent Prep: Activate Zn dust with 1,2-dibromoethane in THF. Add Nonyl Bromide.
Heat to 60°C to form Nonyl-ZnBr.
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e Coupling: In a separate flask, mix Methyl 4-chloro-4-oxobutyrate and Pd catalyst (2 mol%) in
dry THF.

e Addition: Cannulate the Nonyl-ZnBr solution into the electrophile solution at 0°C.

e Qutcome: The organozinc reagent is soft enough to react with the acid chloride but too
unreactive to attack the resulting ketone or the methyl ester, ensuring high chemoselectivity.

Reproducibility & Stability Analysis
Why Syntheses Fail

e Moisture Sensitivity (Method A & C): The organometallic reagents (Grignard/Zinc) are
instantly quenched by water. Indicator: If the reaction mixture turns white/cloudy immediately
upon addition, moisture is present.

o Ester Hydrolysis: During the workup of the keto-ester, avoid strong bases (NaOH/KOH). The
5-oxo0 group makes the ester slightly more susceptible to hydrolysis or decarboxylation
(though less than beta-keto esters). Use buffered washes (

).

 Purification: The 5-oxo ester is an oil. Crystallization is rarely effective. Vacuum Distillation is
the preferred purification method (bp ~160-170°C at 0.5 mmHg), but requires high vacuum to
prevent thermal decomposition. Column chromatography (Hexane:EtOAc 9:1) is standard for
smaller scales.

Analytical Validation Standards
e 1H NMR (CDCI3): Look for the diagnostic triplet at ~2.45 ppm (4H, m,

) corresponding to the methylene groups flanking the ketone. The methyl ester singlet
appears at 3.66 ppm.

e IR Spectroscopy: Distinct bands for Ester C=0 (1740
) and Ketone C=0 (1715

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b091403?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091403?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

